Cas no 114346-91-7 (2-(5-Chloromethyl-1,2,4oxadiazol-3-yl)-pyrazine)

• Product Name: 2-(5-Chloromethyl-1,2,4oxadiazol-3-yl)-pyrazine
• CAS No: 114346-91-7
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• MDL: MFCD05722349
• CID: 1090954
• PubChem ID: 13715711
• Update Time: 2025-04-20

2-(5-Chloromethyl-1,2,4oxadiazol-3-yl)-pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole
• [5-(chloromethyl)-1,2,4-oxadiazol-3-yl]Pyrazine
• 2-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]pyrazine
• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(methoxymethyl)-
• ACMC-20moog
• ALBB-004224
• CTK4B1623
• SBB047226
• STK503013
• SureCN2041457
• 114346-91-7
• AKOS009993925
• 5-(Chloromethyl)-3-pyrazin-2-yl-1,2,4-oxadiazole
• SCHEMBL12612104
• AM806049
• DB-060607
• 5-(Chloromethyl)-3-(2-pyrazinyl)-1,2,4-oxadiazole
• KPZMMJVUGHLFHM-UHFFFAOYSA-N
• BS-41707
• CS-0038358
• STL190859
• 2-(5-CHLOROMETHYL-[1,2,4]OXADIAZOL-3-YL)-PYRAZINE
• Pyrazine, 2-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-
• 2-(5-Chloromethyl-1,2,4oxadiazol-3-yl)-pyrazine

• MDL： MFCD05722349
• Inchi： 1S/C7H5ClN4O/c8-3-6-11-7(12-13-6)5-4-9-1-2-10-5/h1-2,4H,3H2
• InChI Key： KPZMMJVUGHLFHM-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=NC=CN=2)=NO1

Computed Properties

• Exact Mass: 196.0151885g/mol
• Monoisotopic Mass: 196.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines